
An In-depth Technical Guide to 18:1 Biotinyl Cap
PE

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 18:1 Biotinyl Cap PE

Cat. No.: B15577187

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physicochemical properties, experimental

applications, and technical protocols related to 18:1 Biotinyl Cap PE (1,2-dioleoyl-sn-glycero-

3-phosphoethanolamine-N-(cap biotinyl)). This functionalized phospholipid is a critical tool in

various research and development areas, including targeted drug delivery, diagnostics, and

membrane biophysics.

Core Properties of 18:1 Biotinyl Cap PE
18:1 Biotinyl Cap PE is a modified phosphatidylethanolamine (PE) lipid. It features two oleic

acid (18:1) chains attached to a glycerol backbone, a phosphate group, and a biotin molecule

linked to the ethanolamine headgroup via a 6-carbon aminocaproyl (Cap) spacer arm. This

structure provides the molecule with essential amphipathic properties for integration into lipid

bilayers, while the biotin moiety offers a highly specific binding site for avidin and streptavidin.

Physicochemical and Structural Data
The following tables summarize the key quantitative data for 18:1 Biotinyl Cap PE.
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Table 1: General and Chemical Properties

Property Value Reference

Synonyms

1,2-dioleoyl-sn-glycero-3-

phosphoethanolamine-N-(cap

biotinyl), DOPE-B-Cap

CAS Number 384835-51-2 [1][2]

Physical State Chloroform Solution or Powder [1]

Purity >99% (by TLC) [1][3]

Storage Temperature -20°C [1][2][3]

Shipping Condition Dry Ice [1][3]

Table 2: Molecular and Analytical Data

Property Value Reference

Molecular Formula C₅₇H₁₀₂N₄O₁₁PNaS [1]

Molecular Weight 1105.47 g/mol [1][4]

Exact Mass 1104.69011254 Da [4]

Structural Organization
The unique structure of 18:1 Biotinyl Cap PE is fundamental to its function. The diagram

below illustrates the key components of the molecule.
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18:1 Biotinyl Cap PE Structure

Functional Domains

Biotin Headgroup

Caproyl Spacer
(6-Carbon Arm)

 Covalent
Bond 

High-Affinity Binding Site
(for Streptavidin)

Phosphoethanolamine
Linker

 Amide
Bond 

Flexible Spacer
(Reduces Steric Hindrance)

Glycerol Backbone

 Phosphate
Ester Bond 

Hydrophilic Head

Two 18:1 Oleoyl Chains
(Hydrophobic Tails)

 Ester
Bonds 

Hydrophobic Anchor
(for Membrane Integration)

Click to download full resolution via product page

Caption: Simplified molecular organization of 18:1 Biotinyl Cap PE.
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Experimental Applications and Protocols
The primary application of 18:1 Biotinyl Cap PE is the formation of biotinylated liposomes or

other lipid-based nanoparticles (e.g., lipid bilayers on solid supports). These structures serve as

versatile platforms for diagnostics, targeted delivery, and molecular interaction studies.

Key Applications:
Targeted Drug Delivery: Biotinylated liposomes can be functionalized with streptavidin-

conjugated targeting ligands (e.g., antibodies, peptides) to direct therapeutic payloads to

specific cells or tissues.[5]

Immunoassays and Biosensors: The high affinity of the biotin-streptavidin interaction allows

for the immobilization of liposomes on streptavidin-coated surfaces (like microplates or

sensor chips) for use in various binding assays.[6][7]

Cell Membrane Studies: Incorporation into model membranes, such as giant unilamellar

vesicles (GUVs) or supported lipid bilayers (SLBs), facilitates the study of membrane protein

interactions and cellular processes.[1][3][8]

Vesicle Capture and Analysis: Biotinylated vesicles (including liposomes and extracellular

vesicles) can be captured on streptavidin-coated beads for analysis by flow cytometry or

other methods.[9][10]

Experimental Protocol 1: Preparation of Biotinylated
Liposomes
This protocol describes the preparation of 100 nm large unilamellar vesicles (LUVs)

incorporating 18:1 Biotinyl Cap PE using the thin-film hydration and extrusion method.

Materials:

Primary structural lipid (e.g., 1,2-dioleoyl-sn-glycero-3-phosphocholine, DOPC)

18:1 Biotinyl Cap PE

Cholesterol (optional, for membrane stability)
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Chloroform or a chloroform/methanol mixture

Hydration buffer (e.g., Phosphate-Buffered Saline, PBS, pH 7.4)

Round-bottom flask

Rotary evaporator

Lipid extruder with 100 nm polycarbonate membranes

Methodology:

Lipid Mixture Preparation:

In a clean glass round-bottom flask, combine the desired lipids dissolved in chloroform. A

common molar ratio is 94:5:1 of DOPC:Cholesterol:18:1 Biotinyl Cap PE. The 1 mol% of

biotinylated lipid is typically sufficient for most binding applications.

For a total of 10 µmol of lipid, this would be:

9.4 µmol DOPC

0.5 µmol Cholesterol

0.1 µmol 18:1 Biotinyl Cap PE

Thin Film Formation:

Attach the flask to a rotary evaporator.

Rotate the flask in a water bath set slightly above the transition temperature of the lipids

(room temperature is sufficient for DOPC).

Apply a vacuum to evaporate the organic solvent until a thin, uniform lipid film is formed on

the inner wall of the flask.

To ensure complete removal of residual solvent, place the flask under a high vacuum for at

least 2 hours (or overnight).
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Hydration:

Hydrate the lipid film by adding the desired volume of aqueous buffer (e.g., 1 mL of PBS

for a final lipid concentration of 10 mM).

Vortex the flask vigorously for several minutes. This process results in the formation of

multilamellar vesicles (MLVs).

Extrusion:

Assemble the lipid extruder with two stacked 100 nm polycarbonate membranes.

Transfer the MLV suspension to the extruder.

Pass the suspension through the membranes 11-21 times. This forces the lipids to

reassemble into unilamellar vesicles of a defined size.

The resulting translucent solution contains the final LUVs.

Storage:

Store the prepared liposomes at 4°C. For long-term storage, they should be kept under an

inert gas like argon to prevent lipid oxidation.
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Caption: Workflow for preparing biotinylated large unilamellar vesicles (LUVs).

Experimental Protocol 2: Streptavidin-Bead Capture
Assay for Liposomes
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This protocol outlines a method to confirm the surface display of biotin on the prepared

liposomes using streptavidin-coated magnetic beads, followed by analysis.

Materials:

Biotinylated liposomes (from Protocol 1)

Streptavidin-coated magnetic beads

Control (non-biotinylated) liposomes

Binding/Wash Buffer (e.g., PBS with 0.1% BSA to prevent non-specific binding)

Magnetic rack

Fluorescent lipid dye (e.g., Rhodamine-PE), if not already included in the liposome

formulation.

Methodology:

Bead Preparation:

Resuspend the streptavidin-coated magnetic beads in the stock vial.

Aliquot the desired amount of beads (e.g., 20 µL) into a microcentrifuge tube.

Place the tube on a magnetic rack to pellet the beads. Remove the supernatant.

Wash the beads twice with 200 µL of Binding/Wash Buffer.

Liposome Incubation:

After the final wash, resuspend the beads in 100 µL of Binding/Wash Buffer.

Add a defined amount of biotinylated liposomes (e.g., 10-50 µL) to the bead suspension.

In a separate tube, add the same amount of control (non-biotinylated) liposomes as a

negative control.
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Incubate for 30-60 minutes at room temperature with gentle rotation to allow binding.

Washing:

Place the tubes on the magnetic rack to capture the bead-liposome complexes.

Carefully remove and discard the supernatant, which contains unbound liposomes.

Wash the complexes three times with 200 µL of Binding/Wash Buffer to remove any non-

specifically bound vesicles.

Analysis:

After the final wash, the captured liposomes can be analyzed.

For Flow Cytometry: If the liposomes contain a fluorescent dye, resuspend the beads in

buffer and analyze on a flow cytometer. A significant increase in fluorescence should be

observed for the sample incubated with biotinylated liposomes compared to the negative

control.[10]

For Microscopy: Resuspend the beads and visualize using fluorescence microscopy.
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Bead Capture Assay Workflow Binding Principle
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Caption: Workflow and principle of a streptavidin-bead capture assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.sigmaaldrich.com/HK/zh/product/avanti/870273p
https://broadpharm.com/product/BP-28340
https://www.sigmaaldrich.com/US/en/product/avanti/870273p
https://pubchem.ncbi.nlm.nih.gov/compound/164186443
https://pubchem.ncbi.nlm.nih.gov/compound/164186443
https://www.chemimpex.com/products/23166
https://pubmed.ncbi.nlm.nih.gov/7918557/
https://pubmed.ncbi.nlm.nih.gov/7918557/
https://cymitquimica.com/es/productos/TR-D487055/384835-52-3/12-dipalmityl-sn-glycero-3-phosphoethanolamine-n-cap-biotinyl-sodium-salt/
https://www.jove.com/t/30737/super-resolution-imaging-nk-cell-immunological-synapse-formation-on
https://www.jove.com/t/30737/super-resolution-imaging-nk-cell-immunological-synapse-formation-on
https://www.biorxiv.org/content/10.1101/269423v1.full
https://pmc.ncbi.nlm.nih.gov/articles/PMC7718389/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7718389/
https://www.benchchem.com/product/b15577187/docs#an-in-depth-technical-guide-to-18-1-biotinyl-cap-pe
https://www.benchchem.com/product/b15577187/docs#an-in-depth-technical-guide-to-18-1-biotinyl-cap-pe
https://www.benchchem.com/product/b15577187/docs#an-in-depth-technical-guide-to-18-1-biotinyl-cap-pe
https://www.benchchem.com/product/b15577187/docs#an-in-depth-technical-guide-to-18-1-biotinyl-cap-pe
https://www.benchchem.com/product/b15577187?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577187?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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